2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid

• IUPAC Name: 2-[(4-chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid
• InChI: InChI=1S/C14H11ClFNO4S/c1-8-7-9(15)5-6-12(8)22(20,21)17-11-4-2-3-10(16)13(11)14(18)19/h2-7,17H,1H3,(H,18,19)
• InChI Key: ZMAYAHTYOTUOGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)S(=O)(=O)NC2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C14H11ClFNO4S
• Molecular Weight: 343.8 g/mol

Description

2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid, also known as CFTRinh-172, is a small molecule inhibitor of cystic fibrosis transmembrane conductance regulator (CFTR) channel activity. CFTR is a chloride ion channel that is expressed in many tissues, including the lungs, pancreas, and sweat glands. CFTRinh-172 has been extensively studied for its potential therapeutic applications in cystic fibrosis and other diseases that involve CFTR dysfunction.

Mechanism of Action

2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid inhibits CFTR channel activity by binding to a specific site on the channel protein. It has been shown to block the opening of the channel pore, preventing the flow of chloride ions across the cell membrane. This leads to a decrease in fluid secretion in tissues that express CFTR, such as the lungs and pancreas.
Biochemical and physiological effects:
2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of CFTR channel activity, it has been shown to reduce the expression of CFTR protein in airway epithelial cells. It has also been shown to decrease the production of pro-inflammatory cytokines in lung tissue, suggesting that it may have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid has several advantages for use in lab experiments. It is a highly specific inhibitor of CFTR channel activity, which allows researchers to study the role of CFTR in various physiological processes. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for research labs. However, 2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid has some limitations. It has been shown to have off-target effects on other ion channels, which can complicate its use in some experiments. Additionally, its effects on CFTR expression and inflammation may confound some experimental results.

Future Directions

There are several potential future directions for research on 2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid. One area of interest is the development of more potent and specific CFTR inhibitors. Another area of interest is the study of 2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid in combination with other drugs for the treatment of cystic fibrosis and other diseases. There is also ongoing research into the role of CFTR in cancer and other diseases, which may lead to new therapeutic applications for CFTR inhibitors like 2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid. Finally, there is interest in developing new animal models for the study of CFTR function and dysfunction, which may provide new insights into the mechanisms of CFTR inhibition and its potential therapeutic applications.

Synthesis Methods

2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid can be synthesized using a multi-step process that involves the reaction of 2-aminobenzoic acid with 4-chloro-2-methylbenzenesulfonyl chloride, followed by the introduction of a fluorine atom using a fluorinating reagent. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid has been widely used in scientific research to study the role of CFTR in various physiological processes and diseases. It has been shown to inhibit CFTR channel activity in a dose-dependent manner, and its effects have been studied in a variety of cell types and animal models. 2-[(4-Chloro-2-methylphenyl)sulfonylamino]-6-fluorobenzoic acid has been used to investigate the role of CFTR in airway epithelial fluid transport, pancreatic bicarbonate secretion, and sweat gland function. It has also been studied as a potential therapeutic agent for cystic fibrosis and other diseases that involve CFTR dysfunction.